Cas no 2229367-55-7 (tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate
• CAS No: 2229367-55-7
• MF: C₁₀H₁₅F₂N₃O₂
• MW: 247.241809129715
• CID: 5870729
• PubChem ID: 165620708
• Update Time: 2025-05-27

tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate
• EN300-1896132
• 2229367-55-7

• Inchi： 1S/C10H15F2N3O2/c1-9(2,3)17-8(16)15-4-7(14-6-15)10(11,12)5-13/h4,6H,5,13H2,1-3H3
• InChI Key： MAVTUSRBXGMRMK-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CN(C=N1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 247.11323305g/mol
• Monoisotopic Mass: 247.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate

tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate (CAS No. 2229367-55-7): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate (CAS No. 2229367-55-7) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole core and difluoroethyl moiety, is widely utilized in the synthesis of bioactive molecules. Its structural features make it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's tert-butyl carbamate protecting group enhances its stability during synthetic processes, while the amino-difluoroethyl side chain introduces steric and electronic effects that influence binding affinity in target proteins. Researchers are increasingly exploring its applications in covalent drug design, a trending topic in medicinal chemistry, where reversible or irreversible binding to biological targets is crucial for therapeutic efficacy.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate. Machine learning models predict its potential in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Additionally, its fluorine-rich structure aligns with the growing demand for fluorinated pharmaceuticals, which often exhibit improved metabolic stability and membrane permeability.

From a synthetic chemistry perspective, the compound's CAS No. 2229367-55-7 is frequently searched in databases for cross-coupling reactions and click chemistry applications. Its compatibility with palladium-catalyzed transformations makes it a versatile building block for heterocyclic scaffolds, a key focus area in fragment-based drug design. The imidazole ring itself is a privileged structure in medicinal chemistry, often found in FDA-approved drugs targeting GPCRs and enzymes.

Environmental and sustainability considerations are also driving interest in this compound. The difluoroethyl group is less prone to metabolic degradation compared to non-fluorinated analogs, potentially reducing the environmental footprint of drug metabolites. This aligns with the pharmaceutical industry's push toward green chemistry and sustainable synthesis, topics frequently queried in academic and industrial search engines.

In summary, tert-butyl 4-(2-amino-1,1-difluoroethyl)-1H-imidazole-1-carboxylate (CAS No. 2229367-55-7) represents a multifaceted tool for modern chemical research. Its applications span from drug discovery to material science, reflecting the compound's adaptability to diverse scientific challenges. As the demand for tailor-made intermediates grows, this molecule is poised to remain a staple in the toolkit of synthetic and medicinal chemists worldwide.